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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propan-1-ol

Cat. No.: B049522 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-(3-Methylphenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3-Methylphenyl)propan-1-ol, also known as 3-(m-tolyl)propan-1-ol, is an aromatic alcohol

with significance in the fields of organic synthesis, fragrance chemistry, and as a potential

building block in pharmaceutical drug development. Its molecular structure, consisting of a

propanol chain attached to a toluene ring at the meta position, imparts a unique combination of

properties that are of interest to researchers. This guide provides a comprehensive overview of

the core physical properties of 3-(3-Methylphenyl)propan-1-ol, complete with detailed

experimental protocols for their determination and contextual insights into the rationale behind

these methodologies.

Molecular Structure and Key Identifiers
IUPAC Name: 3-(3-methylphenyl)propan-1-ol[1]

Synonyms: 3-(m-tolyl)propan-1-ol, 3-Methylbenzenepropanol[1]

CAS Number: 111171-94-9[1][2]

Molecular Formula: C₁₀H₁₄O[1][2]
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Molecular Weight: 150.22 g/mol [1]

Core Physical Properties
The physical characteristics of 3-(3-Methylphenyl)propan-1-ol are fundamental to its

handling, application, and integration into synthetic pathways. The following table summarizes

its key physical properties.

Physical Property Value Source(s)

Physical State
Liquid at standard temperature

and pressure.

Inferred from boiling and flash

points

Boiling Point 255.564 °C at 760 mmHg [2]

Density 0.985 g/cm³ [2]

Flash Point 112.211 °C [2]

Refractive Index 1.526 [2]

Melting Point
Not applicable (liquid at room

temperature)

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

ether, and acetone.

[3]

Experimental Determination of Physical Properties
This section provides detailed, step-by-step methodologies for the experimental determination

of the key physical properties of 3-(3-Methylphenyl)propan-1-ol. The rationale behind the

choice of each method is also discussed, providing a deeper understanding of the experimental

design.

Boiling Point Determination using the Thiele Tube
Method
The high boiling point of 3-(3-Methylphenyl)propan-1-ol makes the Thiele tube method a

suitable and efficient technique for its determination, requiring only a small sample volume.
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Methodology Rationale
The Thiele tube is designed to ensure uniform heating of a sample and a thermometer via

convection currents in a heating oil. This prevents localized overheating and provides an

accurate boiling point reading, which is observed as the temperature at which the vapor

pressure of the liquid equals the atmospheric pressure.

Experimental Protocol
Sample Preparation: Place a few drops of 3-(3-Methylphenyl)propan-1-ol into a small test

tube.

Capillary Inversion: Insert a capillary tube, sealed at one end, into the test tube with the open

end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.

Thiele Tube Setup: Suspend the thermometer and test tube assembly in a Thiele tube

containing a high-boiling point heating oil (e.g., mineral oil).

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating

mantle.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube.

Boiling Point Reading: The boiling point is the temperature at which the bubbling ceases and

the liquid begins to be drawn back into the capillary tube upon cooling.

Apparatus Setup Measurement

Prepare Sample in Test Tube Invert Capillary in Sample Attach to Thermometer Suspend in Thiele Tube Gently Heat Side Arm Observe Bubble Stream Record Temperature at Bubble Cessation
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Caption: Workflow for Boiling Point Determination.

Density Measurement
The density of a liquid is a fundamental physical property that can be easily determined using a

pycnometer or a graduated cylinder and a balance.

Methodology Rationale
This protocol utilizes the direct measurement of mass and volume to calculate density. A

pycnometer provides higher accuracy, but a graduated cylinder is sufficient for many

applications.

Experimental Protocol
Weighing the Empty Container: Accurately weigh a clean, dry 10 mL graduated cylinder or

pycnometer.

Adding the Sample: Add approximately 5-10 mL of 3-(3-Methylphenyl)propan-1-ol to the

container.

Recording the Volume: Accurately read and record the volume of the liquid.

Weighing the Filled Container: Weigh the container with the sample.

Calculation: Subtract the mass of the empty container from the mass of the filled container to

get the mass of the sample. Divide the mass by the volume to calculate the density.

Qualitative Solubility Assessment
Understanding the solubility of a compound is crucial for its use in reactions and formulations.

Methodology Rationale
The principle of "like dissolves like" is the foundation of this assessment. The polarity of 3-(3-
Methylphenyl)propan-1-ol, with its nonpolar aromatic ring and alkyl chain and its polar

hydroxyl group, will dictate its solubility in various solvents.

Experimental Protocol
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Solvent Selection: Prepare test tubes containing 2 mL of various solvents: water (polar,

protic), ethanol (polar, protic), acetone (polar, aprotic), and hexane (nonpolar).

Sample Addition: Add a few drops of 3-(3-Methylphenyl)propan-1-ol to each test tube.

Observation: Gently agitate each test tube and observe whether the sample dissolves

completely (miscible), forms a separate layer (immiscible), or is partially soluble.

Recording Results: Record the observations for each solvent.

Start: Qualitative Solubility Test

Prepare Test Tubes with Solvents
(Water, Ethanol, Acetone, Hexane)

Add 3-(3-Methylphenyl)propan-1-ol

Agitate and Observe Miscibility

Record Solubility Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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